Cas no 2751610-84-9 (2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro-)

2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro-, is a versatile brominated and difluoromethyl-substituted tetrahydropyran derivative. Its key structural features include a reactive bromomethyl group and a difluoromethyl moiety, making it a valuable intermediate in organic synthesis, particularly for the introduction of fluorinated and alkylated functionalities. The compound's stability and well-defined reactivity profile enable its use in cross-coupling reactions, nucleophilic substitutions, and as a building block for pharmaceuticals and agrochemicals. The presence of both bromine and fluorine enhances its utility in fine chemical applications, offering precise control over molecular modifications. Its tetrahydropyran core further contributes to its compatibility with diverse synthetic pathways.
2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- structure
2751610-84-9 structure
Product Name:2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro-
CAS No:2751610-84-9
MF:C7H11BrF2O
MW:229.062448740005
CID:5289326
Update Time:2025-05-20

2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro-
    • Inchi: 1S/C7H11BrF2O/c8-5-7(6(9)10)1-3-11-4-2-7/h6H,1-5H2
    • InChI Key: CJITVDLHSJRICO-UHFFFAOYSA-N
    • SMILES: C1OCCC(CBr)(C(F)F)C1

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Additional information on 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro-

2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- (CAS No. 2751610-84-9)

2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- (CAS No. 2751610-84-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a tetrahydro-2H-pyran core with a bromomethyl and difluoromethyl substituent, making it an attractive building block for the synthesis of complex molecules and pharmaceuticals.

The bromomethyl group in 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- serves as a reactive site for various chemical transformations, including nucleophilic substitution reactions. This functionality allows for the introduction of diverse functional groups, thereby expanding the synthetic utility of the compound. Recent studies have demonstrated the efficiency of this bromomethyl group in facilitating the synthesis of biologically active compounds, such as antiviral agents and anticancer drugs.

The presence of the difluoromethyl group is another key feature of this compound. Fluorine atoms are known to significantly influence the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and biological activity. The difluoromethyl group can enhance these properties by modulating the electronic and steric environment around the pyran ring. This makes 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- an ideal candidate for the development of novel pharmaceuticals and agrochemicals.

In terms of synthetic applications, 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- has been utilized in the preparation of complex natural products and drug candidates. For instance, a recent study published in Organic Letters reported the use of this compound in the total synthesis of a marine natural product with potent antitumor activity. The bromomethyl group was crucial in enabling a selective C–N bond formation step, while the difluoromethyl group contributed to the overall stability and bioavailability of the final product.

Beyond its applications in medicinal chemistry, 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- has also shown promise in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced polymers and materials with tailored properties. Research in this area has focused on developing new materials for applications such as drug delivery systems and electronic devices.

The physical properties of 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- are well-characterized. It is a colorless liquid with a molecular weight of 237.06 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These properties make it easy to handle and incorporate into various synthetic protocols.

Safety considerations are an important aspect when working with 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro-. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local regulations.

In conclusion, 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- (CAS No. 2751610-84-9) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides opportunities for innovative research and development across multiple scientific disciplines. As new studies continue to explore its potential uses, 2H-Pyran, 4-(bromomethyl)-4-(difluoromethyl)tetrahydro- is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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